Cas no 56106-89-9 (Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl-)

• Product Name: Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl-
• CAS No: 56106-89-9
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• CID: 349781
• PubChem ID: 23342782
• Update Time: 2025-04-19

Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• [4-(dipentylamino)-3-nitrophenyl]-phenylmethanone
• Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl-
• [4-(Dipentylamino)-3-nitrophenyl](phenyl)methanone
• 56106-89-9
• DTXSID00633195
• SCHEMBL11448348

• Inchi： 1S/C23H30N2O3/c1-3-5-10-16-24(17-11-6-4-2)21-15-14-20(18-22(21)25(27)28)23(26)19-12-8-7-9-13-19/h7-9,12-15,18H,3-6,10-11,16-17H2,1-2H3
• InChI Key： XYEISTUZMCPWDG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C2C=CC=CC=2)=O)C=CC=1N(CCCCC)CCCCC)=O

Computed Properties

• Exact Mass: 382.2258
• Monoisotopic Mass: 382.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45